Cas no 1443351-23-2 (3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol)

3-Fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol is a specialized organosulfur compound featuring a fluorinated aromatic core and a 4-methylpiperidinylmethyl substituent. The presence of the thiol (-SH) group enables its utility as a versatile building block in organic synthesis, particularly for the formation of sulfur-containing heterocycles or as a ligand in metal coordination chemistry. The fluorine atom enhances electrophilic reactivity, while the piperidine moiety contributes to steric and electronic modulation, making it valuable in pharmaceutical and agrochemical research. Its structural features allow for selective functionalization, offering potential applications in drug discovery and material science. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation.

3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol structure

1443351-23-2 structure

Product Name:3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol

CAS No:1443351-23-2

MF:C₁₃H₁₈FNS

MW:239.352125644684

MDL:MFCD19443079

CID:5180255

Update Time:2026-03-05

3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol
- MDL： MFCD19443079
- Inchi： 1S/C13H18FNS/c1-10-4-6-15(7-5-10)9-11-2-3-12(16)8-13(11)14/h2-3,8,10,16H,4-7,9H2,1H3
- InChI Key： IKGRFPQMDKNJIO-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(CN2CCC(C)CC2)C(F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2

3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM505117-1g	3-Fluoro-4-((4-methylpiperidin-1-yl)methyl)benzenethiol	1443351-23-2	97%	1g	$521	2023-03-10
abcr	AB435010-1 g	3-Fluoro-4-[(4-methyl-1-piperidino)methyl]thiophenol; .	1443351-23-2		1g	€619.00	2023-06-16
Fluorochem	400077-1g	3-Fluoro-4-[(4-methyl-1-piperidino)methyl]thiophenol	1443351-23-2	97.0%	1g	£595.00	2023-04-30
abcr	AB435010-1g	3-Fluoro-4-[(4-methyl-1-piperidino)methyl]thiophenol; .	1443351-23-2		1g	€1555.10	2025-04-21
Ambeed	A774840-1g	3-Fluoro-4-((4-methylpiperidin-1-yl)methyl)benzenethiol	1443351-23-2	97%	1g	$532.0	2024-04-23

3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol

Recent Advances in the Study of 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol (CAS: 1443351-23-2)

In recent years, the compound 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol (CAS: 1443351-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorine substituent and a piperidine moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a building block for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol, highlighting its role as a key intermediate in the synthesis of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study also emphasized the importance of the fluorine atom in enhancing the compound's binding affinity to target proteins, as demonstrated by molecular docking simulations.

Another significant development involves the application of 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol in the design of covalent inhibitors. A research team from a leading pharmaceutical company reported the successful incorporation of this thiol derivative into a series of irreversible inhibitors targeting cysteine proteases. The study, published in ACS Chemical Biology, demonstrated that the compound's reactive thiol group could form a stable covalent bond with the active-site cysteine residue, leading to potent and selective inhibition of the target enzyme.

Furthermore, recent investigations have explored the pharmacokinetic properties of 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol. A preclinical study conducted by a collaborative research group evaluated the compound's metabolic stability, plasma protein binding, and permeability across biological membranes. The results, presented at the International Conference on Drug Metabolism, indicated favorable pharmacokinetic profiles, suggesting its potential for further development as a drug candidate or a pharmacophore in medicinal chemistry.

In addition to its therapeutic potential, 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol has also been investigated for its utility in chemical biology tools. A recent publication in Chemical Communications described its use as a versatile handle for bioconjugation, enabling site-specific modification of proteins and peptides. The study highlighted the compound's compatibility with various bioorthogonal reactions, making it a valuable asset in the development of probes and diagnostics.

In conclusion, the latest research on 3-fluoro-4-[(4-methylpiperidin-1-yl)methyl]benzenethiol (CAS: 1443351-23-2) underscores its multifaceted role in drug discovery and chemical biology. Its unique structural features, combined with its demonstrated pharmacological and synthetic versatility, position it as a promising candidate for future therapeutic and diagnostic applications. Continued exploration of this compound is expected to yield further insights and innovations in the field.